Cas no 2408971-35-5 (3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine)

• Product Name: 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine
• CAS No: 2408971-35-5
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5861110
• PubChem ID: 121448110
• Update Time: 2025-05-24

3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine
• 2408971-35-5
• EN300-7128612
• SCHEMBL22101900
• SCHEMBL17883879
• 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine
• 2408962-61-6
• EN300-7058799

• Inchi： 1S/C6H10N4/c7-5-3-6(4-5)10-2-1-8-9-10/h1-2,5-6H,3-4,7H2
• InChI Key： QPFCSNUKZKFEKT-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)C1CC(C1)N

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine

Recent Advances in the Study of 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine (CAS: 2408971-35-5)

The compound 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine (CAS: 2408971-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine as a scaffold for drug discovery. The presence of the triazole moiety and the cyclobutane ring in its structure offers opportunities for diverse chemical modifications, making it an attractive candidate for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using click chemistry approaches, which allow for efficient and selective functionalization.

In terms of biological activity, preliminary investigations have demonstrated that 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine exhibits promising interactions with various biological targets. For instance, it has shown affinity for certain enzyme classes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to modulate protein-protein interactions has been explored in the context of cancer therapy.

One of the most notable findings is the compound's role as a building block in the synthesis of more complex pharmacophores. Recent publications have reported its incorporation into larger molecules designed to target specific receptors or enzymes. These derivatives have displayed enhanced selectivity and potency, underscoring the value of 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine as a foundational element in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Researchers are actively investigating strategies to improve its metabolic stability and bioavailability. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the goal of translating these findings into clinically viable therapeutics.

In conclusion, 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine (CAS: 2408971-35-5) represents a compelling area of research in chemical biology and drug discovery. Its structural versatility and biological activity make it a valuable tool for developing new therapeutic agents. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for its application in various disease contexts.